Cas no 1341035-19-5 (rel-1-(1,1-Dimethylethyl) 4a-ethyl 6-(phenylmethyl) (4aR,7aS)-tetrahydro-1H-pyrrolo[3,4-b]pyridine-1,4a,6(2H,7aH)-tricarboxylate)

• Product Name: rel-1-(1,1-Dimethylethyl) 4a-ethyl 6-(phenylmethyl) (4aR,7aS)-tetrahydro-1H-pyrrolo[3,4-b]pyridine-1,4a,6(2H,7aH)-tricarboxylate
• CAS No: 1341035-19-5
• MF: C₂₃H₃₂N₂O₆
• MW: 432.51
• MDL: MFCD23378530
• CID: 3161585
• Update Time: 2022-07-19

rel-1-(1,1-Dimethylethyl) 4a-ethyl 6-(phenylmethyl) (4aR,7aS)-tetrahydro-1H-pyrrolo[3,4-b]pyridine-1,4a,6(2H,7aH)-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N-METHYLPICOLINAMIDE
• rel-1-(1,1-Dimethylethyl) 4a-ethyl 6-(phenylmethyl) (4aR,7aS)-tetrahydro-1H-pyrrolo[3,4-b]pyridine-1,4a,6(2H,7aH)-tricarboxylate

• MDL： MFCD23378530
• Inchi： 1S/C23H32N2O6/c1-5-29-19(26)23-12-9-13-25(21(28)31-22(2,3)4)18(23)14-24(16-23)20(27)30-15-17-10-7-6-8-11-17/h6-8,10-11,18H,5,9,12-16H2,1-4H3/t18-,23-/m1/s1
• InChI Key： XFMGXILBCVSCBO-WZONZLPQSA-N
• SMILES： C(C)OC([C@]12CN(C(=O)OCC3C=CC=CC=3)C[C@@]1([H])N(C(=O)OC(C)(C)C)CCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10